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Compound of Interest

Compound Name: Phosphomycin calcium

CAS No.: 25992-22-7

Cat. No.: B10762075

Get Quote

Fosfomycin Calcium is the calcium salt of [(2R,3S)-3-methyloxiran-2-yl]phosphonic acid.[1][2]

[3][4][5][6][7] Its efficacy relies entirely on the integrity of the epoxide ring, which is sterically

strained and chemically reactive.

Table 1: Chemical Identity Specifications
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Parameter Specification

Generic Name Fosfomycin Calcium (Phosphomycin Calcium)

CAS Number (Monohydrate) 26469-67-0 (Primary Pharmaceutical Form)

CAS Number (Anhydrous) 26016-98-8

Molecular Formula (Monohydrate)

Molecular Weight
194.14 g/mol (Monohydrate); 176.12 g/mol

(Anhydrous)

Appearance White to off-white crystalline powder

Solubility
Slightly soluble in water; practically insoluble in

methanol/ethanol

pH (0.4% Suspension) 8.5 – 10.5

Structural Insight: The molecule features a reactive epoxide ring (oxirane) fused to a

phosphonic acid group. This epoxide is the "warhead" responsible for its bactericidal activity. In

the calcium salt form, the phosphonic acid moiety is neutralized by calcium (

), which significantly reduces its water solubility compared to the disodium salt. This reduced
solubility is a deliberate design choice to mask the unpleasant taste inherent to the molecule,
making it suitable for pediatric suspensions.

Part 2: Mechanism of Action (MurA Inhibition)[10]
Expertise & Causality: Fosfomycin acts as a structural analogue of phosphoenolpyruvate

(PEP).[8][9] In bacterial cell wall synthesis, the enzyme MurA (UDP-N-acetylglucosamine

enolpyruvyl transferase) catalyzes the transfer of the enolpyruvyl group from PEP to UDP-N-

acetylglucosamine (UDP-GlcNAc).[10][9][11][12] This is the first committed step in

peptidoglycan biosynthesis.[10][9][11]

Fosfomycin enters the active site of MurA and, due to its structural similarity to PEP, positions

its epoxide ring near the active site cysteine residue (Cys115 in E. coli). The thiol group of the

cysteine attacks the epoxide carbon, resulting in ring opening and the formation of a stable,
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covalent adduct. This irreversibly inactivates the enzyme, halting cell wall synthesis and leading

to bacterial cell lysis.[10][9]

Diagram 1: MurA Inhibition Pathway The following diagram illustrates the competitive inhibition

mechanism where Fosfomycin intercepts the peptidoglycan synthesis pathway.
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Caption: Figure 1. Mechanism of Action. Fosfomycin mimics PEP, covalently binding to MurA

and halting peptidoglycan biosynthesis.[10][11][12]

Part 3: Analytical Methodologies & Experimental
Protocols
The Detection Challenge: A critical technical hurdle in analyzing Fosfomycin Calcium is its lack

of a UV-absorbing chromophore. Standard HPLC-UV methods are ineffective without

derivatization. Therefore, modern protocols utilize Refractive Index (RI) detection or

Evaporative Light Scattering Detection (ELSD), or alternatively, Ion Chromatography (IC) with

suppressed conductivity.

Protocol: HPLC Assay with Refractive Index Detection Note: This protocol aligns with principles

found in EP/USP monographs but is optimized for modern column stability.

1. Reagents & Mobile Phase Preparation:

Buffer: 10.8 g/L Sodium Dihydrogen Phosphate (

).
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Mobile Phase: Mix Buffer with Acetonitrile (95:5 v/v). Adjust pH to 6.0 with Phosphoric Acid.

Rationale: The phosphate buffer maintains the ionization state of the phosphonic acid group,

while the low percentage of acetonitrile prevents microbial growth and modifies elution

slightly without precipitating the buffer.

2. Chromatographic Conditions:

Column: Amino (

) bonded silica column (e.g., 250 mm x 4.6 mm, 5 µm).

Temperature: 35°C (Critical for RI detector stability).

Flow Rate: 1.0 mL/min.[13]

Detector: Refractive Index (RI) Detector.

Injection Volume: 10-20 µL.

3. Sample Preparation (Self-Validating Step):

Solvent: Mobile Phase.

Stock Solution: Dissolve 200 mg Fosfomycin Calcium in 50 mL solvent. Note: Due to low

solubility, sonication for 15 minutes is mandatory.

Clarification: Filter through a 0.45 µm nylon filter.

Validation Check: The calcium salt may react with phosphate in the mobile phase to form

insoluble calcium phosphate. If precipitation occurs, replace the dissolving solvent with 0.2M

Disodium EDTA to sequester calcium before injection.

Diagram 2: Analytical Workflow & Impurity Profiling The following workflow outlines the QC

process, specifically highlighting the detection of Impurity A (the hydrolysis product), which

indicates degradation of the epoxide ring.
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Caption: Figure 2. Analytical workflow focusing on the detection of the hydrolysis degradation

product (Impurity A).

Part 4: Drug Development Considerations
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1. Salt Selection & Bioavailability: Fosfomycin Calcium is chosen primarily for oral suspensions.

Tromethamine Salt: High water solubility, high bioavailability (~40%), used for soluble

sachets (Monurol).

Calcium Salt: Low solubility, lower bioavailability (~20-30%).

Development Logic: The calcium salt is practically tasteless compared to the bitter

tromethamine salt. For pediatric or geriatric suspensions where compliance is driven by

palatability, the calcium salt is preferred despite the bioavailability penalty. Formulators must

account for this by adjusting the dose load (often 500mg - 1g range) to achieve therapeutic

plasma concentrations.

2. Stability & Formulation: The epoxide ring is susceptible to hydrolysis in acidic conditions

(stomach acid).

Formulation Strategy: Enteric coating or buffering agents are rarely used with the calcium

salt because it is usually administered as a dry powder for suspension. However, the

suspension pH upon reconstitution must be maintained near neutral (pH 6-8) to prevent ring

opening before absorption.

Impurity A (1,2-dihydroxypropyl phosphonate): This is the primary degradation product. It is

pharmacologically inactive. QC protocols must strictly monitor this peak as it directly

correlates with loss of potency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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